Cas no 2229602-64-4 (2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid
• CAS No: 2229602-64-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6435472
• PubChem ID: 165654390
• Update Time: 2025-05-26

2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid
• 2229602-64-4
• EN300-1841559

• Inchi： 1S/C10H16O2/c1-5-4-6(5)7-8(9(11)12)10(7,2)3/h5-8H,4H2,1-3H3,(H,11,12)
• InChI Key： CNVWLYWRTHRMLT-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C1CC1C)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic Acid

The compound 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 222960-64-4) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of cyclopropane derivatives, which have garnered significant attention in both academic and industrial research due to their unusual reactivity and potential applications in drug discovery and materials science.

The structure of 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring system, which is known for its high ring strain and reactivity. The molecule features two methyl groups attached to the cyclopropane ring at the 1-position, along with a carboxylic acid group at the same position. Additionally, a 2-methylcyclopropyl substituent is attached at the 3-position of the cyclopropane ring. This complex structure endows the compound with unique electronic and steric properties, making it a valuable subject for studying non-classical carbocation chemistry and other related phenomena.

Recent studies have highlighted the potential of cyclopropane derivatives like this compound in various fields. For instance, researchers have explored their use in designing novel pharmaceutical agents due to their ability to form stable interactions with biological targets. The presence of the carboxylic acid group in this molecule further enhances its versatility, as it can participate in hydrogen bonding and other non-covalent interactions that are critical for bioactivity.

The synthesis of 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid typically involves multi-step organic reactions, often utilizing transition metal catalysts or other advanced methodologies. These methods are designed to address the inherent challenges associated with constructing strained ring systems like cyclopropanes. The development of efficient synthetic routes for such compounds has been a focal point of research in organic chemistry, driven by their increasing demand in various applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for use in various chemical reactions and purification processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating that it remains stable under mild to moderate reaction conditions.

The application of cyclopropane-containing compounds like this one extends beyond traditional chemistry into materials science. For example, researchers have investigated their potential as building blocks for advanced polymers and materials with tailored mechanical properties. The unique electronic environment created by the cyclopropane ring can influence the mechanical strength and flexibility of these materials, offering new possibilities for innovation in this field.

From an environmental standpoint, the ecological impact of cyclopropane derivatives has been a topic of interest. Studies have shown that these compounds can undergo biodegradation under certain conditions, although their persistence in natural environments varies depending on factors such as temperature and microbial activity. Understanding these degradation pathways is crucial for ensuring the sustainable use of such compounds in industrial applications.

In conclusion, 2,2-dimethyl-3-(2-methylcyclopropyl)cyclopropane-1-carboxylic acid (CAS No. 222960-64-4) is a fascinating compound with a wealth of structural features and functional groups that make it a valuable tool in modern chemistry. Its role in advancing our understanding of cyclopropane chemistry and its potential applications across diverse fields underscore its importance as a subject of ongoing research.